Cas no 72911-52-5 (Benzoic acid, 3-iodo-4,6-dimethoxy-2-methyl-, methyl ester)
72911-52-5 structure
Product Name:Benzoic acid, 3-iodo-4,6-dimethoxy-2-methyl-, methyl ester
CAS No:72911-52-5
MF:C11H13IO4
MW:336.122996091843
CID:543274
PubChem ID:71404326
Update Time:2025-04-19
Benzoic acid, 3-iodo-4,6-dimethoxy-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-iodo-4,6-dimethoxy-2-methyl-, methyl ester
- methyl 3-iodo-4,6-dimethoxy-2-methylbenzoate
- DTXSID40825178
- 72911-52-5
-
- Inchi: 1S/C11H13IO4/c1-6-9(11(13)16-4)7(14-2)5-8(15-3)10(6)12/h5H,1-4H3
- InChI Key: DBNRQPJTFRSBMD-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(C(=O)OC)=C1C)OC)OC
Computed Properties
- Exact Mass: 335.98539
- Monoisotopic Mass: 335.98586g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 3-iodo-4,6-dimethoxy-2-methyl-, methyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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